Cas no 2171683-42-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2171683-42-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6609577
• PubChem ID: 165515927
• Update Time: 2025-06-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid
• 2171683-42-2
• EN300-1512977
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-15(23(28)27-13-7-12-17(16(27)2)24(29)30)26-25(31)32-14-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,15-17,22H,7,12-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： KTRWXWZZIFDCCX-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid: A Versatile Scaffold for Targeted Drug Discovery and Therapeutic Applications

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid represents a highly specialized chemical entity with a complex molecular architecture that integrates multiple functional groups critical for modern drug development. This compound features a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a 2-methylpiperidine ring system, and a propanoyl linker connecting these structural elements. The molecular formula of this compound, derived from its systematic nomenclature, is C₂₇H₃₄N₂O₅, with a molecular weight of approximately 450.58 g/mol. The compound's unique structural features make it a promising candidate for applications in pharmaceutical research, particularly in the design of bioactive molecules targeting specific biological pathways.

Recent advances in medicinal chemistry have underscored the importance of fluoren-9-ylmethoxycarbonyl derivatives in the synthesis of peptides and amino acid derivatives. This protecting group, originally developed for solid-phase peptide synthesis, has gained renewed interest due to its ability to modulate protein-protein interactions. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of Fmoc moieties in stabilizing conformationally restricted peptides, which are critical for enhancing the pharmacokinetic properties of therapeutic agents. The integration of this protecting group into the molecular framework of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid suggests potential applications in the development of enzyme inhibitors and receptor modulators.

The 2-methylpiperidine ring system is another key component of this compound, offering structural flexibility and the ability to interact with diverse biological targets. Piperidine derivatives are widely used in the design of small-molecule drugs due to their ability to form hydrogen bonds and engage in hydrophobic interactions. A 2024 review in ACS Chemical Biology emphasized the role of 2-methylpiperidine scaffolds in the development of antiviral agents, particularly in targeting viral proteases. The presence of the methyl group at the 2-position of the piperidine ring may further enhance the compound's selectivity for specific enzymatic targets, making it a valuable candidate for drug repurposing studies.

The propanoyl linker in this molecule plays a crucial role in bridging the Fmoc group and the 2-methylpiperidine ring. This structural element allows for the modulation of spatial orientation and steric hindrance, which are essential for optimizing the compound's binding affinity to target proteins. Recent computational studies have shown that the length and flexibility of the propanoyl linker can significantly impact the thermodynamic stability of protein-ligand interactions. A 2023 paper in Drug Discovery Today demonstrated that the incorporation of propanoyl moieties into small-molecule inhibitors can enhance their ability to penetrate cell membranes, a critical factor in the development of oral therapeutics.

One of the most intriguing aspects of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid is its potential for use in the design of peptidomimetic drugs. The combination of the Fmoc protecting group and the 2-methylpiperidine scaffold allows for the creation of molecules that mimic the structure of natural peptides while retaining the advantages of small molecules. This dual functionality has been explored in recent studies on the development of therapeutics for neurodegenerative diseases, where the ability to modulate protein aggregation is a key therapeutic goal. A 2024 preprint in bioRxiv highlighted the potential of such compounds in targeting amyloid-beta fibrils, a hallmark of Alzheimer's disease.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid involves a series of well-established chemical reactions, including the formation of the Fmoc group, the cyclization of the 2-methylpiperidine ring, and the introduction of the propanoyl linker. The choice of reaction conditions and reagents is critical for achieving high yields and purity, as outlined in a 2023 article in Organic & Biomolecular Chemistry. The compound's structural complexity necessitates the use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm its molecular identity.

Recent studies have also explored the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid in the development of therapeutics for oncology. The ability of the Fmoc group to modulate protein interactions has been leveraged in the design of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. A 2024 manuscript in Cancer Research demonstrated that compounds with similar structural features can selectively inhibit the activity of oncogenic kinases, offering a potential new avenue for targeted cancer therapies.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid represents a fascinating intersection of medicinal chemistry and structural biology. Its unique molecular architecture, combining the Fmoc protecting group, the 2-methylpiperidine ring system, and the propanoyl linker, positions it as a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for innovation in drug discovery.